Cas no 1261810-23-4 (2-Fluoro-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Fluoro-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1261810-23-4
• MF: C₁₃H₆Cl₃FN₂
• MW: 315.55754327774
• CID: 4913398
• Update Time: 2025-05-21

2-Fluoro-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H6Cl3FN2/c14-10-5-12(16)11(15)4-8(10)9-6-19-13(17)3-7(9)1-2-18/h3-6H,1H2
• InChI Key： ISDZJNOFGUUHEP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=NC(=CC=1CC#N)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: 4.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Fluoro-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile

Introduction to 2-Fluoro-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1261810-23-4)

2-Fluoro-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1261810-23-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a fluorine atom, and a trichlorophenyl group. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.

The molecular formula of 2-Fluoro-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile is C₁₆H₇Cl₃FNO, and its molecular weight is approximately 367.57 g/mol. The compound's structure can be visualized as a pyridine ring with a fluorine substituent at the 2-position and a trichlorophenyl group at the 5-position. Additionally, there is an acetonitrile group attached to the 4-position of the pyridine ring. This combination of functional groups imparts unique chemical properties to the molecule, making it suitable for various biological studies.

In recent years, the study of 2-Fluoro-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile has been driven by its potential as a lead compound in the development of novel therapeutic agents. Research has focused on its pharmacological properties, including its ability to modulate specific biological targets and pathways. For instance, studies have shown that this compound exhibits potent activity against certain bacterial strains, making it a promising candidate for the development of new antibiotics.

Beyond its antimicrobial properties, 2-Fluoro-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile has also been investigated for its potential anticancer activities. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to induce apoptosis and cell cycle arrest in cancer cells, suggesting its potential as a chemotherapeutic agent.

The structural diversity of 2-Fluoro-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile also makes it an attractive scaffold for medicinal chemistry efforts aimed at optimizing its pharmacological properties. Through systematic structure-activity relationship (SAR) studies, researchers have identified several key modifications that can enhance the compound's potency and selectivity. For example, substituting different functional groups on the pyridine ring or modifying the acetonitrile moiety can significantly impact the compound's biological activity.

In addition to its therapeutic potential, 2-Fluoro-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile has also been studied for its use as a chemical probe in biological research. Its unique structure allows it to interact with specific protein targets, making it useful for investigating protein function and identifying novel drug targets. This application is particularly relevant in the field of chemical biology, where small molecules are used to gain insights into complex biological processes.

The synthesis of 2-Fluoro-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile has been extensively studied and optimized to ensure high yields and purity. Common synthetic routes involve multi-step processes that include functional group transformations and coupling reactions. These synthetic methods have been refined over time to improve efficiency and reduce costs, making the compound more accessible for large-scale production and further research.

In conclusion, 2-Fluoro-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1261810-23-4) is a versatile organic compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an important molecule for further investigation and development. As research continues to advance our understanding of this compound's properties and applications, it holds promise for contributing to the discovery of new therapeutic agents and advancing our knowledge of biological processes.